Cas no 1391022-01-7 (8-Quinolinecarboxylic acid, 4-amino-1,2,3,4-tetrahydro-)

• Product Name: 8-Quinolinecarboxylic acid, 4-amino-1,2,3,4-tetrahydro-
• CAS No: 1391022-01-7
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 5273652
• Update Time: 2025-09-27

8-Quinolinecarboxylic acid, 4-amino-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinecarboxylic acid, 4-amino-1,2,3,4-tetrahydro-

• Inchi： 1S/C10H12N2O2/c11-8-4-5-12-9-6(8)2-1-3-7(9)10(13)14/h1-3,8,12H,4-5,11H2,(H,13,14)
• InChI Key： YABQGZBAMHMPKY-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2C(O)=O)C(N)CC1

Additional information on 8-Quinolinecarboxylic acid, 4-amino-1,2,3,4-tetrahydro-

Introduction to 8-Quinolinecarboxylic acid, 4-amino-1,2,3,4-tetrahydro (CAS No. 1391022-01-7)

8-Quinolinecarboxylic acid, 4-amino-1,2,3,4-tetrahydro, identified by the Chemical Abstracts Service Number (CAS No.) 1391022-01-7, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic aromatic acid derivative has garnered considerable attention due to its structural complexity and potential biological activities. The compound belongs to the quinoline family, a class of molecules widely studied for their pharmacological properties.

The molecular structure of 8-Quinolinecarboxylic acid, 4-amino-1,2,3,4-tetrahydro features a fused bicyclic system consisting of a benzene ring and a pyridine ring. The presence of an amino group at the 4-position and a tetrahydropyran ring at the 1-position contributes to its unique chemical and biological characteristics. This configuration makes it a versatile scaffold for drug design and development.

In recent years, there has been growing interest in quinoline derivatives as potential therapeutic agents. The 8-Quinolinecarboxylic acid, 4-amino-1,2,3,4-tetrahydro compound has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. Its ability to interact with biological targets such as enzymes and receptors has made it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its role in the development of novel treatments for infectious diseases. Quinoline derivatives have a long history of use in medicine, particularly in the treatment of malaria. While modern antimalarial drugs have largely replaced older quinoline-based agents due to issues like resistance, the discovery of new applications for these compounds remains an active area of research.

Recent studies have highlighted the potential of 8-Quinolinecarboxylic acid, 4-amino-1,2,3,4-tetrahydro in combating drug-resistant bacteria. Researchers have observed that modifications to the quinoline core can enhance binding affinity to bacterial enzymes while minimizing toxicity to human cells. This has led to the development of new antibiotics that are effective against multidrug-resistant pathogens.

The pharmacokinetic properties of 8-Quinolinecarboxylic acid, 4-amino-1,2,3,4-tetrahydro are also of great interest. Its solubility profile and metabolic stability determine its bioavailability and duration of action in vivo. Advances in computational chemistry have enabled researchers to predict these properties with greater accuracy before conducting expensive experimental trials.

Another area where this compound has shown promise is in the treatment of chronic inflammatory diseases. Chronic inflammation is associated with a wide range of conditions such as rheumatoid arthritis and inflammatory bowel disease. Studies indicate that quinoline derivatives can modulate inflammatory pathways by inhibiting key enzymes like COX-2 and NF-κB. The amino group at the 4-position plays a crucial role in these interactions.

The synthesis of 8-Quinolinecarboxylic acid, 4-amino-1,2,3,4-tetrahydro involves multi-step organic reactions that require precise control over reaction conditions. Modern synthetic techniques such as flow chemistry and catalytic hydrogenation have improved the efficiency and scalability of production processes. These advancements have made it possible to produce larger quantities of the compound for both research and commercial purposes.

In conclusion,8-Quinolinecarboxylic acid, 4-amino-1, 2, 3, 4-tetrahydro (CAS No. 1391022-01-7) is a structurally complex and biologically active compound with significant therapeutic potential. Its applications in antimicrobial therapy, chronic inflammatory diseases, and drug-resistant infections make it an important focus for ongoing research efforts. As our understanding of its mechanisms of action continues to grow, this compound is likely to play an increasingly important role in future medical treatments.